Cas no 118326-88-8 (N-docosyldocosanamide)

• Product Name: N-docosyldocosanamide
• CAS No: 118326-88-8
• MF: C₄₄H₈₉NO
• MW: 648.183574438095
• CID: 2615719
• PubChem ID: 22667571
• Update Time: 2025-04-21

N-docosyldocosanamide Chemical and Physical Properties

Names and Identifiers

• N-docosyldocosanamide
• DTXSID70627460
• SCHEMBL1109938
• 118326-88-8

• Inchi： 1S/C44H89NO/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-44(46)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-43H2,1-2H3,(H,45,46)
• InChI Key： OOJDZYGHNGWTIH-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCCCCCC)NCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 647.69441646Da
• Monoisotopic Mass: 647.69441646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 41
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.1
• Topological Polar Surface Area: 29.1Ų